Cas no 99072-14-7 (1-Ethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid)

• Product Name: 1-Ethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid
• CAS No: 99072-14-7
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 796971
• PubChem ID: 28398141
• Update Time: 2025-05-26

1-Ethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxylic acid, 1-ethyl-2,3-dihydro-2-oxo
• 1-ethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid
• SBB076570
• 1-ethyl-2-oxo-3-hydrobenzimidazole-5-carboxylic acid
• Z2526439730
• 1-Ethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid

• Inchi： 1S/C10H10N2O3/c1-2-12-8-4-3-6(9(13)14)5-7(8)11-10(12)15/h3-5H,2H2,1H3,(H,11,15)(H,13,14)
• InChI Key： JGHIRRNBELFNCN-UHFFFAOYSA-N
• SMILES： O=C1NC2C=C(C(=O)O)C=CC=2N1CC

Computed Properties

• Exact Mass: 206.069
• Monoisotopic Mass: 206.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6
• XLogP3: 0.6

Experimental Properties

• Density: 1.354±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-Ethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid

Comprehensive Overview of 1-Ethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid (CAS No. 99072-14-7)

1-Ethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid (CAS No. 99072-14-7) is a heterocyclic organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to as a benzodiazole derivative, has garnered attention due to its unique structural properties and potential biological activities. Researchers and industry professionals frequently search for terms like "benzodiazole synthesis," "CAS 99072-14-7 applications," and "1-Ethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid uses" to explore its versatility.

The molecular structure of 1-Ethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid features a fused benzodiazole ring system, which is a common motif in medicinal chemistry. This scaffold is known for its ability to interact with biological targets, making it a valuable building block for drug discovery. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they can be optimized for specific therapeutic applications. Searches for "benzodiazole in drug development" and "CAS 99072-14-7 solubility" reflect the growing interest in its physicochemical properties.

In the context of green chemistry and sustainable synthesis, 1-Ethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid has been studied for its potential to be synthesized using environmentally friendly methods. Questions like "how to synthesize benzodiazole derivatives sustainably" and "CAS 99072-14-7 eco-friendly production" are increasingly common in academic and industrial forums. The compound's stability and compatibility with biocatalysts make it a candidate for green synthetic routes.

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From an analytical perspective, 1-Ethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. Queries like "how to analyze benzodiazole derivatives" or "CAS 99072-14-7 spectroscopic data" are prevalent among chemists seeking to validate its purity and structure. The compound's chromatographic behavior and spectral fingerprints are well-documented in literature.

In summary, 1-Ethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid (CAS No. 99072-14-7) is a multifaceted compound with applications spanning pharmaceuticals, material science, and green chemistry. Its structural uniqueness and functional versatility make it a subject of ongoing research, as evidenced by the frequent searches for "benzodiazole derivatives" and "CAS 99072-14-7 properties." As scientific advancements continue, this compound is poised to play a pivotal role in emerging technologies and therapeutic innovations.